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Compound of Interest

Compound Name: L-749329

Cat. No.: B1674079

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
L-749,329 is a potent and selective antagonist of the endothelin A (ETA) receptor. Endothelin

receptors, including ETA and ETB, are G protein-coupled receptors involved in a variety of

physiological processes, most notably vasoconstriction and cell proliferation. The endothelin

signaling pathway plays a crucial role in cardiovascular diseases, making its antagonists

valuable tools in research and drug development. L-749,329 serves as a critical research tool

for investigating the physiological and pathological roles of the ETA receptor.

Recommended Solvent and Storage
For optimal use in research applications, L-749,329 should be handled with care to ensure its

stability and efficacy.

Solvent Recommendation:

The recommended solvent for preparing stock solutions of L-749,329 is Dimethyl Sulfoxide

(DMSO). DMSO is a polar aprotic solvent capable of dissolving a wide range of organic

compounds and is a common solvent for in vitro biological assays.[1][2][3][4] While the exact

solubility of L-749,329 in DMSO is not readily published, based on common laboratory practice
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with similar compounds, a concentration of at least 10 mM should be achievable. It is

recommended to perform a small-scale solubility test to determine the maximum concentration

for your specific batch of L-749,329.

Stock Solution Preparation (10 mM DMSO):

Equilibrate the vial of L-749,329 to room temperature before opening.

Add the appropriate volume of high-purity, anhydrous DMSO to the vial to achieve a 10 mM

concentration. For example, for 1 mg of L-749,329 (Molecular Weight to be confirmed by

supplier, assuming ~500 g/mol for calculation), you would add 200 µL of DMSO.

Vortex or sonicate the solution gently until the compound is completely dissolved.

Storage Instructions:

Solid Compound: Store at -20°C for long-term storage.

Stock Solution (in DMSO): Aliquot the stock solution into smaller volumes to avoid repeated

freeze-thaw cycles. Store at -20°C or -80°C. When stored properly, the DMSO stock solution

should be stable for several months.

Quantitative Data Summary
The following table summarizes the key quantitative information for L-749,329.
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Parameter Value Notes

Molecular Weight Varies by salt form
Confirm with supplier's

Certificate of Analysis.

Purity >98% (typically)
Confirm with supplier's

Certificate of Analysis.

Recommended Solvent DMSO ---

Solubility in DMSO ≥ 10 mM (estimated)

It is recommended to

determine the exact solubility

experimentally.

Storage (Solid) -20°C ---

Storage (Solution) -20°C or -80°C
Aliquot to avoid freeze-thaw

cycles.

Experimental Protocol: Endothelin Receptor
Binding Assay
This protocol describes a competitive radioligand binding assay to determine the affinity of L-

749,329 for the ETA receptor.[5][6][7][8]

Materials:

HEK293 cells stably expressing the human ETA receptor

[¹²⁵I]-Endothelin-1 (Radioligand)

Unlabeled Endothelin-1 (for non-specific binding)

L-749,329

Binding Buffer: 50 mM Tris-HCl, pH 7.4, 5 mM MgCl₂, 1 mM CaCl₂, 0.2% BSA

Wash Buffer: 50 mM Tris-HCl, pH 7.4, 500 mM NaCl

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/1725314/
https://www.ncbi.nlm.nih.gov/books/NBK91992/
https://experiments.springernature.com/articles/10.1385/1-59259-289-9:045
https://pubmed.ncbi.nlm.nih.gov/10714894/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674079?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Scintillation fluid

96-well filter plates

Cell harvester

Scintillation counter

Procedure:

Cell Membrane Preparation:

Culture HEK293-ETA cells to confluency.

Harvest cells and homogenize in ice-cold lysis buffer.

Centrifuge the homogenate at low speed to remove nuclei and debris.

Centrifuge the supernatant at high speed to pellet the cell membranes.

Resuspend the membrane pellet in binding buffer and determine the protein concentration.

Assay Setup:

Prepare serial dilutions of L-749,329 in binding buffer.

In a 96-well plate, add in the following order:

Binding buffer

[¹²⁵I]-Endothelin-1 (final concentration ~0.1 nM)

L-749,329 at various concentrations (for competition curve) or unlabeled Endothelin-1 (1

µM for non-specific binding) or buffer alone (for total binding).

Cell membrane preparation (final concentration ~5-10 µg protein/well).

Incubation:
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Incubate the plate at room temperature for 2 hours with gentle agitation.

Filtration and Washing:

Transfer the contents of the assay plate to a 96-well filter plate pre-soaked with binding

buffer.

Rapidly wash the filters three times with ice-cold wash buffer using a cell harvester to

separate bound from free radioligand.

Detection:

Dry the filter mats.

Add scintillation fluid to each well.

Count the radioactivity in a scintillation counter.

Data Analysis:

Calculate the specific binding by subtracting the non-specific binding from the total

binding.

Plot the percentage of specific binding against the logarithm of the L-749,329

concentration.

Determine the IC₅₀ value from the competition curve and calculate the Ki using the Cheng-

Prusoff equation.

Visualizations
Below are diagrams illustrating the endothelin signaling pathway and the experimental

workflow for the binding assay.
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Caption: Endothelin-1 signaling pathway via the ETA receptor and the antagonistic action of L-

749,329.
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Caption: Workflow for the endothelin receptor binding assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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